Cas no 1805736-47-3 (Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate)

• Product Name: Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate
• CAS No: 1805736-47-3
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4979293
• Update Time: 2025-10-30

Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate

• Inchi： 1S/C13H14Br2O3/c1-2-18-13(17)7-10-5-11(15)4-3-9(10)6-12(16)8-14/h3-5H,2,6-8H2,1H3
• InChI Key： MWIDPUVLFPRBSM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(CBr)=O)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate

Research Brief on Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate (CAS: 1805736-47-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate (CAS: 1805736-47-3) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This brominated phenylacetate derivative exhibits unique structural features that make it a promising candidate for various applications, including drug discovery, medicinal chemistry, and chemical biology probes. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a valuable building block in the development of novel therapeutic agents.

The compound's molecular structure, characterized by two bromine substituents and an ester functionality, offers multiple sites for chemical modification, enabling the creation of diverse derivatives. Researchers have explored its utility in palladium-catalyzed cross-coupling reactions, a key methodology in modern pharmaceutical synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of complex heterocyclic compounds with potential anticancer activity.

In terms of biological activity, preliminary investigations suggest that Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate may interact with specific protein targets involved in inflammatory pathways. A recent biochemical screening study identified moderate inhibitory activity against cyclooxygenase-2 (COX-2), an important enzyme in inflammation and pain pathways. While the compound itself shows only moderate activity, its derivatives exhibit enhanced potency, making it a valuable scaffold for further optimization.

The synthetic accessibility of this compound has been significantly improved through recent methodological advancements. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity. This development is particularly important for potential industrial applications, as it addresses previous challenges in large-scale production while maintaining cost-effectiveness.

From a drug discovery perspective, the compound's unique combination of lipophilicity and molecular weight makes it an attractive candidate for further development. Computational studies have predicted favorable drug-like properties, including acceptable solubility and membrane permeability. These characteristics, combined with its synthetic versatility, position Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate as a promising lead compound for medicinal chemistry programs targeting various disease areas.

Recent safety and toxicology assessments have provided important insights into the compound's pharmacological profile. While initial studies indicate acceptable toxicity levels in vitro, further investigations are needed to fully evaluate its safety profile in vivo. Researchers emphasize the importance of structural modifications to optimize both efficacy and safety parameters as development progresses.

The growing body of research on Ethyl 5-bromo-2-(3-bromo-2-oxopropyl)phenylacetate highlights its potential as a versatile chemical tool in pharmaceutical research. Future directions include exploring its applications in targeted drug delivery systems and as a molecular probe for studying biological systems. As research continues, this compound is expected to contribute significantly to advancements in chemical biology and drug discovery.